
Compound of Interest

Compound Name: 2-(5-Chloro-2-furyl)acetonitrile

Cat. No.: B11719206

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the characterization of the novel heterocyclic compound, 2-(5-chloro-2-furyl)acetonitrile

Introduction and Scientific Context
The furan nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds and approved pharmaceutical

further investigation.

Synthesis and Purification
A plausible and efficient synthesis of 2-(5-chloro-2-furyl)acetonitrile can be envisioned starting from the commercially available 5-chloro-2-furoic aci
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A [label="5-Chloro-2-furoic acid"];

B [label="(5-Chloro-2-furyl)methanol"];

C [label="2-(Chloromethyl)-5-chlorofuran"];

D [label="2-(5-Chloro-2-furyl)acetonitrile"];

A -> B [label="1. SOCl2\n2. NaBH4"];

B -> C [label="SOCl2, Pyridine"];

C -> D [label="NaCN, DMSO"];

}

Caption: Structure of 2-(5-chloro-2-furyl)acetonitrile with atom numbering.
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Property

Molecular Formula

Molecular Weight

Appearance

Boiling Point

Melting Point

Solubility

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted ¹H and 

Experimental Protocol: NMR Spectroscopy

Prepare a solution of the purified compound (5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, ~0.7 mL

Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

Use the residual solvent peak as an internal reference for chemical shifts.[9]

¹H NMR (400 MHz, CDCl₃)
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Chemical Shift (δ, ppm)

7.28

6.45

3.85

Interpretation: The two doublets in the aromatic region are characteristic of a 2,5-disubstituted furan ring

¹³C NMR (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)

149.5

144.2

117.8

112.5

109.0

25.3

Interpretation: The carbon attached to the chlorine atom (C5) is expected to be significantly downfield.[2] 

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.
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Experimental Protocol: IR Spectroscopy

Acquire the IR spectrum of the neat compound using a Fourier-transform infrared (FTIR) spectrometer equipped

Alternatively, a thin film of the compound can be prepared on a salt plate (NaCl or KBr).

Predicted IR Data

Wavenumber (cm⁻¹)

~3120

~2950

~2250

~1580, 1470

~1020

~780

Interpretation: The most characteristic peak in the IR spectrum is the strong and sharp absorption around 22

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.
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Experimental Protocol: Mass Spectrometry

Acquire the mass spectrum using an electron ionization (EI) source coupled with a quadrupole or time-of-flig

Introduce the sample via direct infusion or after separation by gas chromatography (GC).

Predicted Mass Spectrum (EI)

m/z

141/143

106

101

75

Interpretation: The mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z 141 and an M+2 peak a

Chemical Reactivity and Potential Applications

The chemical reactivity of 2-(5-chloro-2-furyl)acetonitrile is dictated by its three main functional component
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Furan Ring: The furan ring can undergo electrophilic aromatic substitution, although the presence of the ele

Methylene Group: The protons on the methylene group are acidic and can be deprotonated with a suitable base 

Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to a primary

Given the diverse biological activities associated with furan derivatives, 2-(5-chloro-2-furyl)acetonitrile re

Conclusion

This technical guide has provided a detailed and in-depth characterization of 2-(5-chloro-2-furyl)acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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